molecular formula C12H21NO3 B3048308 Tert-butyl (1s,4s,5s)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate CAS No. 1638760-60-7

Tert-butyl (1s,4s,5s)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate

Cat. No. B3048308
CAS RN: 1638760-60-7
M. Wt: 227.30
InChI Key: FNZOIHBLVUIGLG-GUBZILKMSA-N
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Description

The compound “tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate” has a CAS Number of 944238-89-5 . It is a solid substance and should be stored in a refrigerator .


Molecular Structure Analysis

The molecular formula of this compound is C11H20N2O2 . The InChI code is 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-4-5-9(13)6-12-8/h8-9,12H,4-7H2,1-3H3/t8-,9-/m0/s1 .


Physical And Chemical Properties Analysis

The molecular weight of this compound is 212.28900 . Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available .

Scientific Research Applications

Synthesis and Molecular Structure

  • Synthesis Techniques: The compound has been synthesized as a chiral cyclic amino acid ester through an intramolecular lactonization reaction, without using chiral catalysts or enzymes and without separation by chiral column chromatography (Moriguchi et al., 2014).
  • Structural Analysis: Its structure was determined via single crystal X-ray diffraction analysis, revealing a bicyclo[2.2.2]octane structure comprising lactone and piperidine groups (Moriguchi et al., 2014).

Applications in Synthesis of Other Compounds

  • Intermediate in Synthesis of Antagonists: It has been used as an essential intermediate in the synthesis of potent CCR2 antagonists, demonstrating its relevance in medicinal chemistry (Campbell et al., 2009).
  • Role in Enantioselective Synthesis: The compound plays a significant role in enantioselective syntheses, for instance, in the synthesis of (+)-pseudococaine (Brock et al., 2012).

Chemical Transformations

  • Catalytic Applications: It is utilized in 1,4-diazabicyclo[2.2.2]octane-catalyzed coupling reactions, showcasing its utility in catalysis (Hoffmann & Rabe, 1984).
  • Scalable Synthesis Routes: Innovations in scalable synthesis routes for enantiomerically pure derivatives of this compound have been described, highlighting its industrial applicability (Maton et al., 2010).

Additional Research Insights

  • Chiral Auxiliary in Reactions: The compound has been employed as an efficient chiral auxiliary in Michael-type reactions (Martens & Lübben, 1991).
  • Structural Studies: Detailed structural studies have been conducted, including the analysis of derivatives and isomers (Arias-Pérez et al., 2003).

Safety and Hazards

This compound has a GHS07 pictogram and the signal word is “Warning”. The hazard statements include H302 . Precautionary statements include P280, P305, P338, P351 .

properties

IUPAC Name

tert-butyl (1S,4S,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-8-4-5-9(13)6-10(8)14/h8-10,14H,4-7H2,1-3H3/t8-,9-,10-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNZOIHBLVUIGLG-GUBZILKMSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CC2CCC1CC2O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)(C)OC(=O)N1C[C@@H]2CC[C@H]1C[C@@H]2O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H21NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

227.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1638760-60-7
Record name rel-1,1-Dimethylethyl (1R,4R,5R)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1638760-60-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Tert-butyl (1s,4s,5s)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
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Tert-butyl (1s,4s,5s)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
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Tert-butyl (1s,4s,5s)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
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Tert-butyl (1s,4s,5s)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
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Tert-butyl (1s,4s,5s)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate

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